Cas no 956506-25-5 (Ethyl 2-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)-2-oxoacetate)

• Product Name: Ethyl 2-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)-2-oxoacetate
• CAS No: 956506-25-5
• MF: C₁₅H₁₆N₂O₃
• MW: 272.299143791199
• CID: 3108131
• PubChem ID: 4962146
• Update Time: 2025-05-21

Ethyl 2-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• ethyl (3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)(oxo)acetate
• ethyl 2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-2-oxoacetate
• 956506-25-5
• AKOS008987456
• ethyl 2-(3,5-dimethyl-1-phenylpyrazol-4-yl)-2-oxoacetate
• Z85928743
• 996-968-5
• ethyl2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-2-oxoacetate
• EN300-12946
• G20114
• CS-0232913
• Ethyl 2-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)-2-oxoacetate

• Inchi： 1S/C15H16N2O3/c1-4-20-15(19)14(18)13-10(2)16-17(11(13)3)12-8-6-5-7-9-12/h5-9H,4H2,1-3H3
• InChI Key： FZQMIIDKOUMCDI-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C1C(C)=NN(C2C=CC=CC=2)C=1C)=O)=O

Computed Properties

• Exact Mass: 272.11609238Da
• Monoisotopic Mass: 272.11609238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.2Ų

Additional information on Ethyl 2-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)-2-oxoacetate

Research Brief on Ethyl 2-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)-2-oxoacetate (CAS: 956506-25-5)

Ethyl 2-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)-2-oxoacetate (CAS: 956506-25-5) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including potential therapeutic agents targeting inflammation, cancer, and infectious diseases. Recent studies have explored its structural modifications and pharmacological properties, highlighting its potential as a scaffold for novel drug candidates.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of Ethyl 2-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)-2-oxoacetate derivatives. The study demonstrated that specific modifications to the pyrazole core enhanced the compound's ability to inhibit cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway. The lead compound exhibited a 50% inhibitory concentration (IC50) of 0.8 μM, comparable to existing nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest its potential as a starting point for developing safer and more effective anti-inflammatory agents.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, focused on the anticancer potential of Ethyl 2-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)-2-oxoacetate analogs. The researchers synthesized a series of derivatives and evaluated their cytotoxicity against various cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer). One derivative, featuring a substituted phenyl ring at the 4-position, showed promising activity with an IC50 of 12.5 μM against MCF-7 cells. Mechanistic studies revealed that this compound induced apoptosis via the mitochondrial pathway, suggesting its potential as a chemotherapeutic agent.

The synthetic utility of Ethyl 2-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)-2-oxoacetate has also been explored in the context of antimicrobial drug development. A 2022 study in the European Journal of Medicinal Chemistry reported the synthesis of novel pyrazole-based hybrids incorporating this scaffold. These hybrids exhibited broad-spectrum activity against Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MICs) ranging from 4 to 16 μg/mL. Molecular docking studies indicated that these compounds likely target bacterial DNA gyrase, a validated target for antibiotics.

In addition to its pharmacological applications, Ethyl 2-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)-2-oxoacetate has been utilized as a building block in the synthesis of fluorescent probes. A 2023 study in ACS Chemical Biology described the development of a pyrazole-based fluorescent sensor for detecting reactive oxygen species (ROS) in live cells. The probe, derived from this compound, exhibited high selectivity for hypochlorous acid (HOCl), a key ROS involved in inflammatory processes. This application underscores the compound's versatility beyond traditional drug discovery.

Future research directions for Ethyl 2-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)-2-oxoacetate include optimizing its pharmacokinetic properties, such as bioavailability and metabolic stability, to enhance its therapeutic potential. Additionally, exploring its interactions with novel biological targets through high-throughput screening could uncover new applications. The compound's structural flexibility makes it a promising candidate for further development in multiple therapeutic areas.